Cas no 1403767-17-8 (Methyl imidazo[1,5-b]pyridazine-5-carboxylate)

Methyl imidazo[1,5-b]pyridazine-5-carboxylate is a heterocyclic compound featuring a fused imidazo[1,5-b]pyridazine core with a methyl ester functional group at the 5-position. This structure imparts versatility in medicinal chemistry and organic synthesis, serving as a valuable intermediate for the development of pharmacologically active molecules. Its rigid bicyclic framework enhances binding affinity in target interactions, while the ester group offers synthetic flexibility for further derivatization. The compound is particularly useful in the design of kinase inhibitors and other bioactive agents due to its ability to mimic purine-like motifs. High purity and stability under standard conditions make it a reliable choice for research applications.

Methyl imidazo[1,5-b]pyridazine-5-carboxylate structure

1403767-17-8 structure

Product Name:Methyl imidazo[1,5-b]pyridazine-5-carboxylate

CAS No:1403767-17-8

MF:C₈H₇N₃O₂

MW:177.160081148148

MDL:MFCD23106282

CID:4594556

Update Time:2025-05-28

Methyl imidazo[1,5-b]pyridazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl imidazo[1,5-b]pyridazine-5-carboxylate
- Imidazo[1,5-b]pyridazine-5-carboxylic acid, methyl ester
- MDL： MFCD23106282
- Inchi： 1S/C8H7N3O2/c1-13-8(12)7-6-3-2-4-10-11(6)5-9-7/h2-5H,1H3
- InChI Key： VHUCTUZTZDDDMK-UHFFFAOYSA-N
- SMILES： C12=C(C(OC)=O)N=CN1N=CC=C2

Computed Properties

Exact Mass: 177.054
Monoisotopic Mass: 177.054
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.5A^2

Methyl imidazo[1,5-b]pyridazine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM321214-100mg	Methyl imidazo[1,5-b]pyridazine-5-carboxylate	1403767-17-8	95%+	100mg	$1407	2023-02-18
Matrix Scientific	124717-1g	Methyl imidazo[1,5-b]pyridazine-5-carboxylate, 95+%	1403767-17-8	95+%	1g	$4703.00	2023-09-07
Chemenu	CM321214-100mg	Methyl imidazo[1,5-b]pyridazine-5-carboxylate	1403767-17-8	95+%	100mg	$1982	2021-08-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20122045-100MG	methyl imidazo[1,5-b]pyridazine-5-carboxylate	1403767-17-8	95%	100MG	￥ 3,168.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20122045-250MG	methyl imidazo[1,5-b]pyridazine-5-carboxylate	1403767-17-8	95%	250MG	￥ 5,068.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20122045-500MG	methyl imidazo[1,5-b]pyridazine-5-carboxylate	1403767-17-8	95%	500MG	￥ 8,448.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20122045-1G	methyl imidazo[1,5-b]pyridazine-5-carboxylate	1403767-17-8	95%	1g	￥ 12,672.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20122045-5G	methyl imidazo[1,5-b]pyridazine-5-carboxylate	1403767-17-8	95%	5g	￥ 38,016.00	2023-04-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD315132-250mg	Methyl imidazo[1,5-b]pyridazine-5-carboxylate	1403767-17-8	98+%	250mg	￥7259.0	2023-04-02
Ambeed	A940820-1g	Methyl imidazo[1,5-b]pyridazine-5-carboxylate	1403767-17-8	98+%	1g	$1909.0	2024-04-24